Cas no 22773-15-5 (N-phenylbenzo[g]quinolin-4-amine)

N-phenylbenzo[g]quinolin-4-amine structure
22773-15-5 structure
Product Name:N-phenylbenzo[g]quinolin-4-amine
CAS No:22773-15-5
MF:C19H14N2
MW:270.327864170074
CID:1414622
PubChem ID:185511
Update Time:2025-04-20

N-phenylbenzo[g]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-phenylbenzo[g]quinolin-4-amine
    • N-Phenylbenzo[g]quinolin-4(1H)-imine
    • 4-anilinobenzo[g]quinoline
    • 22773-15-5
    • Benzo(g)quinolin-4-amine, N-phenyl-
    • DTXSID90945451
    • Inchi: 1S/C19H14N2/c1-2-8-16(9-3-1)21-18-10-11-20-19-13-15-7-5-4-6-14(15)12-17(18)19/h1-13H,(H,20,21)
    • InChI Key: ONHSJRGGEDDLRS-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1C=CN=C2C=C3C=CC=CC3=CC2=1

Computed Properties

  • Exact Mass: 270.11582
  • Monoisotopic Mass: 270.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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